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Compound of Interest

Compound Name:
3-Ethoxy-4-hydroxy-5-

nitrobenzaldehyde

Cat. No.: B064345 Get Quote

This document provides an in-depth technical overview of 3-Ethoxy-4-hydroxy-5-
nitrobenzaldehyde, a pivotal intermediate in modern organic and medicinal chemistry.

Designed for researchers, scientists, and professionals in drug development, this guide

synthesizes core physicochemical properties, validated synthesis protocols, and critical

applications, grounding all information in authoritative scientific data.

Core Compound Identification and Properties
3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde is a substituted aromatic aldehyde whose unique

molecular architecture makes it a valuable precursor for complex pharmaceutical scaffolds and

heterocyclic systems.[1] The strategic placement of an aldehyde, a hydroxyl, an ethoxy, and a

nitro group on the benzene ring provides multiple reactive sites for synthetic transformations.[1]

Physicochemical Data Summary
The fundamental properties of this compound are summarized below, providing essential data

for experimental design and characterization.
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Property Value Source

Molecular Weight 211.17 g/mol [1][2]

Molecular Formula C₉H₉NO₅ [1][2]

IUPAC Name
3-ethoxy-4-hydroxy-5-

nitrobenzaldehyde
[1][2]

CAS Number 178686-24-3 [1][2][3]

Canonical SMILES
CCOC1=CC(=CC(=C1O)

[O-])C=O
[1][2]

InChI Key
MDWLNBVKBMKTKN-

UHFFFAOYSA-N
[1][2]

Molecular Structure
The two-dimensional structure of 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde highlights the

ortho-relationship between the electron-withdrawing nitro group and the hydroxyl group, a key

feature influencing its reactivity.

Caption: 2D structure of 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde.

Synthesis and Manufacturing
The principal route for synthesizing 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde is through the

electrophilic aromatic substitution, specifically the nitration of its precursor, 3-ethoxy-4-

hydroxybenzaldehyde (ethylvanillin).[1]

Synthesis Workflow Diagram
The following diagram illustrates the standard laboratory-scale synthesis process.
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Start: 3-Ethoxy-4-hydroxybenzaldehyde
(Ethylvanillin) in Dichloromethane

Reagent Addition:
Fuming Nitric Acid

Slow addition

Stirred Reaction

Maintain 5-10°C

Filtration & Washing
(Dichloromethane, Water)

Stir for 30 min at 3°C

Vacuum Drying
(50°C)

Final Product:
3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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